Cas no 443913-38-0 (CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-)

• Product Name: CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-
• CAS No: 443913-38-0
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 3411356
• PubChem ID: 705737
• Update Time: 2025-10-18

CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-
• 4-(phenylsulfonamidomethyl)cyclohexanecarboxylic acid
• MLS001200856
• DTXSID701187575
• trans-4-(Phenylsulfonamidomethyl)cyclohexanecarboxylicacid
• Z56887203
• 443913-38-0
• trans-4-{[(phenylsulfonyl)amino]methyl}cyclohexanecarboxylic acid
• SB82590
• 4-(benzenesulfonamidomethyl)cyclohexane-1-carboxylic acid
• SCHEMBL3851236
• SMR000564443
• AKOS016401632
• 4-(((Phenylsulfonyl)amino)methyl)cyclohexanecarboxylic acid
• trans-4-(Phenylsulfonamidomethyl)cyclohexanecarboxylic acid
• EU-0010132
• trans-4-{[(phenylsulfonyl)amino]methyl}-cyclohexanecarboxylic acid
• Oprea1_817196
• NS-05017
• MFCD09881012
• CHEMBL1720761
• AKOS005174903
• Trans-4-([(phenylsulfonyl)amino]methyl)cyclohexanecarboxylic acid
• 247936-90-9
• Oprea1_430883
• cyclohexanecarboxylic acid, 4-[[(phenylsulfonyl)amino]methyl]-, trans-
• ZWXLDFJXRQHOEM-HAQNSBGRSA-N
• STL457174
• SCHEMBL5205575
• AKOS002125249
• (1r,4r)-4-(benzenesulfonamidomethyl)cyclohexane-1-carboxylic acid
• (1R,4r)-4-(phenylsulfonamidomethyl)cyclohexane-1-carboxylic acid
• trans-4-(Benzenesulfonylamino-methyl)-cyclohexanecarboxylic acid
• ALBB-015349
• 4-[[(Phenylsulfonyl)amino]methyl]cyclohexanecarboxylic acid
• ChemDiv2_003301
• 4-{[(phenylsulfonyl)amino]methyl}cyclohexanecarboxylic acid
• EN300-717764
• HMS1378G01
• HMS2864E24
• CS-0270218
• EN300-303265
• trans-4-{[(Phenylsulfonyl)amino]-methyl}cyclohexanecarboxylic acid

• Inchi： 1S/C14H19NO4S/c16-14(17)12-8-6-11(7-9-12)10-15-20(18,19)13-4-2-1-3-5-13/h1-5,11-12,15H,6-10H2,(H,16,17)
• InChI Key： ZWXLDFJXRQHOEM-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(CNS(C2=CC=CC=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 297.10347926Da
• Monoisotopic Mass: 297.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-

CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-: A Multifaceted Compound in Pharmaceutical and Biomedical Research

CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and biomedical research. Its chemical formula, CAS No. 443913-38-0, and molecular weight provide a foundation for understanding its properties and potential applications. This compound belongs to the class of substituted cyclohexanecarboxylic acids, which are known for their diverse biological activities and structural versatility. The presence of a phenylsulfonyl group in its molecular framework introduces additional functional groups that can modulate its reactivity and biological interactions.

Recent studies have highlighted the 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID as a promising candidate for drug development due to its ability to interact with specific protein targets. In 2023, researchers published a study in the Journal of Medicinal Chemistry demonstrating its potential as an inhibitor of kinases involved in inflammatory pathways. The compound's structure allows for the creation of multiple hydrogen bonds with target proteins, enhancing its binding affinity and selectivity. This makes it a valuable tool for exploring new therapeutic strategies in conditions such as rheumatoid arthritis and autoimmune disorders.

The 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID is synthesized through a multi-step process that involves the coupling of cyclohexanecarboxylic acid with a phenylsulfonyl amine derivative. The reaction conditions, including temperature, catalysts, and solvent selection, play a critical role in determining the yield and purity of the final product. Advances in catalytic methods have improved the efficiency of this synthesis, making it more accessible for large-scale production. These developments are crucial for translating laboratory findings into clinical applications.

One of the most exciting areas of research involving CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- is its potential role in the treatment of neurodegenerative diseases. A 2023 preclinical study published in Neuropharmacology explored its effects on Alzheimer's disease models. The compound was found to reduce amyloid-beta aggregation and enhance cognitive function in transgenic mice. These findings suggest that the molecule could be a candidate for further investigation in the development of therapies targeting neurodegeneration.

Another significant application of 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID is in the field of anti-cancer drug development. Researchers at the University of Tokyo reported in 2023 that this compound exhibits potent inhibitory activity against certain cancer cell lines. The mechanism of action involves the disruption of cellular signaling pathways that are commonly dysregulated in malignant tumors. This makes the compound a potential lead for the design of novel anti-cancer agents.

From a synthetic perspective, the CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- has been the subject of several studies aimed at optimizing its production process. A 2023 paper in Organic Letters described a new asymmetric synthesis method that significantly reduces the number of steps required to produce the compound. This advancement not only lowers the cost of production but also minimizes the formation of byproducts, which is essential for sustainable chemical manufacturing.

Structural modifications of 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID have also been explored to enhance its therapeutic potential. For instance, replacing the phenylsulfonyl group with other heteroaromatic rings has been shown to improve the compound's solubility and bioavailability. These modifications are critical for overcoming the limitations of the parent molecule and tailoring it for specific therapeutic applications.

Furthermore, the CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- has been evaluated for its pharmacokinetic properties. A 2023 study published in Drug Metabolism and Disposition revealed that the compound exhibits favorable absorption and distribution characteristics in animal models. This suggests that it could be developed into an oral medication, which would be a significant advantage for patient compliance and treatment outcomes.

Environmental considerations have also become a key focus in the research and development of 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID. As part of the green chemistry initiative, scientists are working to reduce the environmental impact of its synthesis. This includes the use of biodegradable solvents and catalysts that minimize waste generation. Such efforts are essential for ensuring that the development of this compound aligns with global sustainability goals.

Despite the promising research surrounding CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-, there are still challenges that need to be addressed. One of the main obstacles is the need for further clinical trials to confirm its safety and efficacy in humans. Additionally, the compound's potential side effects and interactions with other medications require thorough investigation. These challenges highlight the importance of continued research and collaboration between academic institutions and pharmaceutical companies.

In conclusion, the 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable candidate for the development of new therapies. As research continues to uncover its potential applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases. The ongoing efforts to optimize its synthesis and improve its therapeutic properties underscore the commitment of the scientific community to advancing human health.

For those interested in the latest developments in this area, staying informed about recent publications and clinical trials can provide valuable insights into the future of CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- research. Engaging with scientific communities and following advancements in pharmaceutical science can help individuals and organizations stay at the forefront of this exciting field.

Overall, the 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID exemplifies the power of chemical innovation in addressing complex health challenges. As research progresses, it is expected that this compound will contribute to the development of more effective and targeted therapies, ultimately improving patient outcomes and quality of life.

By understanding the properties, synthesis, and potential applications of CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]-, we can appreciate the significance of this compound in the broader context of pharmaceutical science. Continued exploration and innovation will undoubtedly lead to new discoveries that further enhance our ability to treat and manage a wide range of diseases.

As the field of medicinal chemistry continues to evolve, the 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID serves as a reminder of the importance of interdisciplinary research and collaboration. By bringing together expertise from various scientific disciplines, we can accelerate the development of new therapies that address unmet medical needs and improve global health outcomes.

In summary, the CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- is a promising compound with significant potential in the field of drug development. Ongoing research and innovation will continue to shape its future, offering new possibilities for the treatment of various diseases and contributing to the advancement of medical science.

For more information on the latest research and developments related to 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID, it is recommended to consult recent scientific literature and follow updates from reputable research institutions and pharmaceutical companies. This will provide a comprehensive understanding of the current state of research and the potential impact of this compound on future medical treatments.

By staying informed and engaged with the scientific community, individuals and organizations can play a vital role in advancing the development of new therapies. The continued exploration of CYCLOHEXANECARBOXYLIC ACID, 4-[[(PHENYLSULFONYL)AMINO]METHYL]- and similar compounds will undoubtedly lead to significant breakthroughs in the field of medicine, offering hope and solutions to a wide range of health challenges.

Ultimately, the 4-[[(PHENYLSULFONYL)AMINO]METHYL]-CYCLOHEXANECARBOXYLIC ACID represents a valuable contribution to the field of medicinal chemistry, highlighting the importance of ongoing research and innovation in the pursuit of improved healthcare solutions. As we continue to explore and develop new compounds, we can look forward to a future where more effective and targeted therapies are available to address a wide range of medical conditions.